Cas no 954241-33-9 ([1,2,4]Triazine-3-carbaldehyde)

[1,2,4]Triazine-3-carbaldehyde structure
954241-33-9 structure
Product Name:[1,2,4]Triazine-3-carbaldehyde
CAS No:954241-33-9
MF:C4H3N3O
MW:109.086119890213
MDL:MFCD09832230
CID:1001582
Update Time:2023-08-03

[1,2,4]Triazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazine-3-carbaldehyde
    • 1,2,4-triazine-3-carbaldehyde
    • [1,2,4Triazine-3-carbaldehyde
    • 9261AH
    • MDL: MFCD09832230
    • Inchi: 1S/C4H3N3O/c8-3-4-5-1-2-6-7-4/h1-3H
    • InChI Key: OSDSMXPYXOBABR-UHFFFAOYSA-N
    • SMILES: O=CC1N=NC=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 85.4
  • Topological Polar Surface Area: 55.7

[1,2,4]Triazine-3-carbaldehyde Pricemore >>

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